Cas no 1729-14-2 (Isopropylcarbamic Acid 2-Methyl-2-propyltrimethylene Ester)

• Product Name: Isopropylcarbamic Acid 2-Methyl-2-propyltrimethylene Ester
• CAS No: 1729-14-2
• Molecular Formula: C₁₅H₃₀N₂O₄
• Molecular Weight: 302.4097
• CID: 181580
• PubChem ID: 15601

Isopropylcarbamic Acid 2-Methyl-2-propyltrimethylene Ester Properties

Names and Identifiers

• Carbamic acid,isopropyl-, 2-methyl-2-propyltrimethylene ester (7CI,8CI)
• [2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl] N-propan-2-ylcarbamate
• Isopropylcarbamic Acid 2-Methyl-2-propyltrimethylene Ester
• 2-Methyl-2-propyltrimethylene isopropylcarbamate
• DCY-1
• DTXSID80169422
• CARBAMIC ACID, ISOPROPYL-, 2-METHYL-2-PROPYLTRIMETHYLENE ESTER
• 1729-14-2
• Carisoprodol isopropyl impurity
• N,N'-Diisopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate
• starbld0006764
• 2-Methyl-2-propylpropane-1,3-diyl bis(isopropylcarbamate)
• BRN 1883716

• InChIKey： DXXSFIAPOIOUMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H30N2O4/c1-7-8-15(6,9-20-13(18)16-11(2)3)10-21-14(19)17-12(4)5/h11-12H,7-10H2,1-6H3,(H,16,18)(H,17,19)
• SMILES： CC(NC(OCC(COC(NC(C)C)=O)(C)CCC)=O)C

Computed Properties

• Exact Mass: 302.2207
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 302.22055744g/mol
• Heavy Atom Count: 21
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66